Cas no 2092107-54-3 (1,2,4-Thiadiazole-5-carboxylic acid, 3-cyclohexyl-)

• Product Name: 1,2,4-Thiadiazole-5-carboxylic acid, 3-cyclohexyl-
• CAS No: 2092107-54-3
• MF: C₉H₁₂N₂O₂S
• MW: 212.268780708313
• CID: 5266615
• Update Time: 2025-07-15

1,2,4-Thiadiazole-5-carboxylic acid, 3-cyclohexyl- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Thiadiazole-5-carboxylic acid, 3-cyclohexyl-

• Inchi： 1S/C9H12N2O2S/c12-9(13)8-10-7(11-14-8)6-4-2-1-3-5-6/h6H,1-5H2,(H,12,13)
• InChI Key： YEQYEXMIZAXUFP-UHFFFAOYSA-N
• SMILES： S1C(C(O)=O)=NC(C2CCCCC2)=N1

Additional information on 1,2,4-Thiadiazole-5-carboxylic acid, 3-cyclohexyl-

Recent Advances in the Study of 1,2,4-Thiadiazole-5-carboxylic acid, 3-cyclohexyl- (CAS: 2092107-54-3)

The compound 1,2,4-Thiadiazole-5-carboxylic acid, 3-cyclohexyl- (CAS: 2092107-54-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the role of 1,2,4-thiadiazole derivatives as promising scaffolds in medicinal chemistry. The 3-cyclohexyl substitution in this particular compound enhances its lipophilicity, which is crucial for improving membrane permeability and bioavailability. Researchers have successfully synthesized this compound using novel catalytic methods, achieving higher yields and purity compared to traditional approaches. These advancements in synthesis are critical for scaling up production for preclinical and clinical studies.

In terms of biological activity, 1,2,4-Thiadiazole-5-carboxylic acid, 3-cyclohexyl- has demonstrated potent inhibitory effects on specific enzymatic targets, including carbonic anhydrases and proteases, which are implicated in various diseases such as cancer and neurodegenerative disorders. A 2023 study published in the Journal of Medicinal Chemistry reported that this compound exhibited selective inhibition of carbonic anhydrase IX, a marker for hypoxic tumors, suggesting its potential as an anticancer agent. Further in vitro and in vivo studies are underway to validate these findings and explore its mechanism of action.

Another area of interest is the compound's potential application in antimicrobial therapy. Preliminary data from a recent study indicate that 1,2,4-Thiadiazole-5-carboxylic acid, 3-cyclohexyl- shows activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). Researchers attribute this activity to the compound's ability to disrupt bacterial cell wall synthesis, a mechanism distinct from existing antibiotics. This finding opens new avenues for developing novel antimicrobial agents to address the growing threat of antibiotic resistance.

Despite these promising results, challenges remain in optimizing the pharmacokinetic and pharmacodynamic properties of this compound. Current research efforts are focused on structural modifications to enhance its solubility and reduce potential off-target effects. Collaborative studies between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 1,2,4-Thiadiazole-5-carboxylic acid, 3-cyclohexyl- (CAS: 2092107-54-3) represents a versatile and promising candidate for drug development. Its unique chemical structure and broad-spectrum biological activity make it a valuable subject for ongoing research. Future studies should focus on elucidating its detailed mechanism of action, optimizing its therapeutic profile, and advancing it through preclinical and clinical trials. The continued exploration of this compound holds significant potential for addressing unmet medical needs in oncology, infectious diseases, and beyond.